(S)-tert-Butyl (7-bromo-2,3-dihydro-1H-inden-1-yl)carbamate

• IUPAC Name: tert-butyl N-[(1S)-7-bromo-2,3-dihydro-1H-inden-1-yl]carbamate
• InChI: InChI=1S/C14H18BrNO2/c1-14(2,3)18-13(17)16-11-8-7-9-5-4-6-10(15)12(9)11/h4-6,11H,7-8H2,1-3H3,(H,16,17)/t11-/m0/s1
• InChI Key: DPLVFRUWOVZHTL-NSHDSACASA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCC2=C1C(=CC=C2)Br
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H]1CCC2=C1C(=CC=C2)Br
• Molecular Formula: C14H18BrNO2
• Molecular Weight: 312.20 g/mol

Description

(S)-tert-Butyl (7-bromo-2,3-dihydro-1H-inden-1-yl)carbamate, also known as Boc-7-Bn-Ind-CO2Br, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound is synthesized through a multi-step process that involves the use of various reagents and catalysts.

Scientific Research Applications

Synthesis and Chemical Reactions

(S)-tert-Butyl (7-bromo-2,3-dihydro-1H-inden-1-yl)carbamate and its derivatives are primarily studied for their synthetic and chemical reaction potentials. They serve as intermediates in various chemical processes, contributing to the synthesis of complex organic compounds.

• Synthesis of Heterocycles and Carbamates:

  • The compound has been utilized in the preparation and Diels‐Alder reaction of 2‐Amido Substituted Furans, indicating its role in the synthesis of heterocycles and carbamates (Padwa, Brodney, & Lynch, 2003).

• Crystal Structures and Molecular Interactions:

  • Studies on isomorphous crystal structures of chlorodiacetylene and iododiacetylene derivatives reveal the compound's involvement in forming bifurcated N—H⋯O hydrogen bonds and C—X⋯O halogen bonds, highlighting its structural and molecular interaction significance (Baillargeon et al., 2017).

• Interplay of Hydrogen Bonds:

  • The compound is part of a study that explores the interplay of strong and weak hydrogen bonds in carbamate derivatives, emphasizing its role in the formation of three-dimensional architectures through various molecular interactions (Das et al., 2016).

• Asymmetric Mannich Reaction:

  • It's involved in the asymmetric Mannich reaction, indicating its significance in the creation of chiral amino carbonyl compounds, which are important in various synthesis processes (Yang, Pan, & List, 2009).

• Synthesis Involving Boc-Involved Neighboring Group Participation:

  • The compound is used in the synthesis involving Boc-involved neighboring group participation, highlighting its efficiency and simplicity in such chemical processes (Li et al., 2015).

• Catalysis and Organic Photovoltaic Materials:

  • It's part of studies exploring catalysis processes, like the N-tert-butoxycarbonylation of amines, and the production of organic photovoltaic materials, demonstrating its versatility in different branches of chemical research (Chankeshwara & Chakraborti, 2006); (Chmovzh & Rakitin, 2021).

• Utility in Synthesis of Biologically Active Compounds:

  • The compound serves as a key intermediate in the synthesis of biologically active compounds, showcasing its importance in medicinal and pharmaceutical chemistry (Tang et al., 2014).